Cas no 481-20-9 (5b-Cholestane)
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5b-Cholestane structure
5b-Cholestane Properties
Names and Identifiers
-
- coprostane
- 5β-Cholestane
- ßαα (20R)-Cholestane
- β
- 5β
- -Cholestane
- Pseudocholestane
- ßαα (20R)-Cholestane100µg
- Q14523666
- Coprostane [MI]
- Koprostan
- Cholestane #
- 5b-Cholestane
- beta-Cholestane
- UNII-6P255N992E
- Cholestane, (5beta)-
- (5S,8R,9S,10S,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene
- LMST01010085
- (5beta)-cholestane
- 5beta-Cholestane
- CHEBI:35517
- DTXSID501025616
- .beta.-Cholestane
- 5.beta.-Cholestane
- 5
- A-cholestane
- 481-20-9
- MFCD00067141
- CS-0185716
- Cholestane, (5.beta.)-
- (5beta)-Cholestane; (20R)-5beta(H),14alpha(H),17alpha(H)-Cholestane; Coprostane; Pseudocholestane; beta-Cholestane
- 6P255N992E
- HY-W127488
- 5-I(2)-cholestane
- (5b)-Cholestane
- 5betaCholestane
- b-Cholestane
- +Expand
-
- XIIAYQZJNBULGD-UHFFFAOYSA-N
- InChI=1S/C27H48/c1-19(2)9-8-10-20(3)23-14-15-24-22-13-12-21-11-6-7-17-26(21,4)25(22)16-18-27(23,24)5/h19-25H,6-18H2,1-5H3
- CC(C)CCCC(C)C1CCC2C3CCC4CCCCC4(C)C3CCC12C
Computed Properties
- 372.375601531g/mol
- 0
- 0
- 5
- 372.375601531g/mol
- 27
- 506
- 0
- 0
- 8
- 0
- 0
- 1
- 11.1
- nothing
- 0
- 0Ų
Experimental Properties
- nD88 1.4884
- 437.07°C (rough estimate)
- 72°
- Not determined
- Not determined
- D11 +25.1° (c = 2 in CHCl3)
- 0.9119
5b-Cholestane Price
5b-Cholestane Related Literature
-
1. 353. Steroids and walden inversion. Part XI. Acetolysis of the coprostanyl halidesR. J. Bridgewater,C. W. Shoppee J. Chem. Soc. 1953 1709
-
2. 606. Steroids. Part XIII. Catalytic hydrogenation of 3α- and 3β-substituted Δ4-steroidsC. W. Shoppee,B. D. Agashe,G. H. R. Summers J. Chem. Soc. 1957 3107
-
3. 116. Structural and stereochemical investigations of cyclic bases. Part I. 3-(Tertiary amino)-steroidsB. B. Gent,J. McKenna J. Chem. Soc. 1956 573
-
4. 157. 3(β) : 6(β)-Dihydroxycholanic acid, an epimeride of hyodeoxycholic acidJames S. Moffatt J. Chem. Soc. 1947 812
-
5. 335. The 11-oxo- and 12-oxo-derivatives of cholest-4-en-3-oneDavid N. Kirk,Vladimir Petrow J. Chem. Soc. 1959 1691
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Mark S. Palmquist,Max C. Gruschka,Jovelt M. Dorsainvil,Abigail O. Delawder,Tiana M. Saak,Mary K. Danielson,Jonathan C. Barnes Polym. Chem. 2022 13 2115
-
Han Wang,Qun Shen,Fan Zhang,Yongxia Fu,Yiqing Zhu,Liangxing Zhao,Chao Wang,Qingyu Zhao Food Funct. 2023 14 4866
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8. Steroids. Part IX. The catalytic hydrogenation of 3α-substituted Δ5-steroidsJ. R. Lewis,C. W. Shoppee J. Chem. Soc. 1955 1365
-
Han Wang,Qun Shen,Fan Zhang,Yongxia Fu,Yiqing Zhu,Liangxing Zhao,Chao Wang,Qingyu Zhao Food Funct. 2023 14 4866
-
10. Steroids and walden inversion. Part XXVI. 4β-Methoxycholest-5-ene, 6β-methoxycholest-4-ene, and related compoundsD. N. Jones,J. R. Lewis,C. W. Shoppee,G. H. R. Summers J. Chem. Soc. 1955 2876
481-20-9 (5b-Cholestane) Related Products
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- 16207-81-1(Tricyclo[3.3.1.13,7]decane,1,2-dimethyl-)
- 17161-33-0(Cyclohexane,1,1'-(3,7,12,16-tetramethyl-1,18-octadecanediyl)bis[2,2,6-trimethyl-)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:481-20-9)COPROSTANE
99.9%
200kg
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